3-(((4,7-Dichloro-1,3-benzoxazol-2-yl)methyl)amino)-5-ethyl-6-methylpyridin-2(1H)-one

• IUPAC Name: 3-[(4,7-dichloro-1,3-benzoxazol-2-yl)methylamino]-5-ethyl-6-methyl-1H-pyridin-2-one
• InChI: InChI=1S/C16H15Cl2N3O2/c1-3-9-6-12(16(22)20-8(9)2)19-7-13-21-14-10(17)4-5-11(18)15(14)23-13/h4-6,19H,3,7H2,1-2H3,(H,20,22)
• InChI Key: WHFRDXVXYMGAJD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC(=O)C(=C1)NCC2=NC3=C(C=CC(=C3O2)Cl)Cl)C
• Molecular Formula: C16H15Cl2N3O2
• DSSTOX Substance ID: DTXSID10159457
• Molecular Weight: 352.2 g/mol
• CAS RN: 135525-78-9

Description

L-697661 is a reverse transcriptase inhibitor potentially for the treatment of HIV infection.

Scientific Research Applications

HIV-1 Reverse Transcriptase Inhibition

Derivatives of pyridinones, including the compound , have been identified as specific inhibitors of human immunodeficiency virus type 1 (HIV-1) reverse transcriptase. These compounds, such as L-697,639 and L-697,661, show promising activity against the spread of HIV-1 infection in cell culture, displaying selective inhibition properties without significantly affecting other retroviral or cellular polymerases (Goldman et al., 1991).

Antimicrobial Activities

Research on derivatives of 1,2,4-Triazole and 1,3-Benzoxazole has demonstrated antimicrobial activities. Compounds synthesized from various ester ethoxycarbonylhydrazones have shown good to moderate activities against test microorganisms, indicating potential in antimicrobial applications (Bektaş et al., 2007).

Template-Primer Dependent Potency

Studies on nonnucleoside 3-aminopyridin-2(1H)-one derivatives, including similar compounds, have revealed their effectiveness as potent and selective HIV-1 RT antagonists. The efficacy of these compounds is dependent on the template-primer used, with certain combinations resulting in significantly higher inhibition potency (Saari et al., 1992).

Synthesis and Structural Studies

Extensive research has been conducted on the synthesis and evaluation of similar compounds for their potential as HIV-1-specific reverse transcriptase inhibitors. These studies involve understanding the chemical structure, the mechanism of action, and the development of new analogs with enhanced properties (Hoffman et al., 1993).

Chemical Transformations and Ring Synthesis

Investigations into the chemical reactions and transformations involving compounds like 1,5-benzoxazepines and spirobenzoxazoles have provided insights into the synthesis of complex ring systems and heterocyclic compounds. Such research has implications for the development of new drugs and materials (Kurasawa et al., 1988).